Cas no 5076-72-2 (Benzene,1-ethoxy-4-methoxy-)

• Product name: Benzene,1-ethoxy-4-methoxy-
• CAS No: 5076-72-2
• MF: C₉H₁₂O₂
• MW: 152.19038
• CID: 377567

Benzene,1-ethoxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-4-methoxy-
• 1-ethoxy-4-methoxybenzene
• p-methoxyphenetole
• Ethyl p-methoxyphenyl ether
• p-Ethoxyanisole

• Inchi： InChI=1S/C9H12O2/c1-3-11-9-6-4-8(10-2)5-7-9/h4-7H,3H2,1-2H3
• InChI Key： FTFNFGIOGXKJSP-UHFFFAOYSA-N
• SMILES： CCOc1ccc(OC)cc1

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 0.988
• Boiling Point: 221.2°Cat760mmHg
• Flash Point: 81.2°C
• Refractive Index: 1.486
• PSA: 18.46